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Compound of Interest

Compound Name: Ascr#18

Cat. No.: B8180475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and quality

control of ascaroside #18 (ascr#18) stock solutions intended for use in a variety of biological

assays. Ascr#18 is a nematode-derived signaling molecule known to elicit plant defense

responses and influence nematode behavior. Proper preparation of stock solutions is critical for

obtaining reproducible and reliable experimental results.

Data Summary
Quantitative data regarding the solubility, typical concentrations, and storage of ascr#18 are

summarized in the tables below for easy reference.

Table 1: Solubility of Ascr#18

Solvent Concentration Method

Dimethyl Sulfoxide (DMSO) 120 mg/mL (360.98 mM)
Requires ultrasonication for

dissolution[1].

In vivo formulation (e.g., 10%

DMSO, 40% PEG300, 5%

Tween-80, 45% Saline)

≥ 3.25 mg/mL (9.78 mM)
Stepwise addition of solvents

and mixing[2].

Table 2: Recommended Storage Conditions for Ascr#18 Stock Solutions
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Storage Temperature Duration Notes

-20°C Up to 1 month

Store in tightly sealed vials,

protected from light. Aliquoting

is recommended to avoid

repeated freeze-thaw cycles[1]

[2].

-80°C Up to 6 months

Store in tightly sealed vials,

protected from light. Aliquoting

is recommended to avoid

repeated freeze-thaw cycles[1]

[2].

Table 3: Exemplary Working Concentrations for Bioassays

Bioassay Type Organism Working Concentration

Plant Defense (Leaf Spray) Wheat (Triticum aestivum) Down to 0.01 nM[3]

Plant Defense (Root

Pretreatment)
Arabidopsis thaliana

10 nM for nematode

resistance[4]. 0.001, 0.01, and

1 µM for defense against H.

schachtii[5].

Plant Defense (Leaf Spray) Barley (Hordeum vulgare) 0.01–1 μM[4]

Plant Defense Tomato, Potato
1-10 nM for maximal

resistance[4].

Nematode Behavior Caenorhabditis elegans

Picomolar to low nanomolar for

male attraction (in mixtures

with other ascarosides)[6].

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ascr#18 Stock
Solution in DMSO
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This protocol describes the preparation of a high-concentration stock solution of ascr#18 in

DMSO, suitable for long-term storage and subsequent dilution for various bioassays.

Materials:

Ascr#18 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of ascr#18 powder in a sterile

microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.324 mg of ascr#18 (Molecular Weight: 332.43 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the ascr#18 powder. For

a 10 mM solution from 3.324 mg of ascr#18, add 1 mL of DMSO.

Dissolution: Vortex the mixture vigorously for 1-2 minutes.

Sonication: To ensure complete dissolution, place the tube in an ultrasonic bath for 10-15

minutes[1]. The solution should become clear. If precipitation is still visible, gentle warming to

37°C can be applied in conjunction with sonication[1].

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, tightly

sealed tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one month

or at -80°C for up to six months, protected from light[1][2].
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Protocol 2: Preparation of Ascr#18 Working Solutions
for In Vitro Bioassays
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

in vitro assays, such as plant cell culture treatments or C. elegans behavioral assays on agar

plates.

Materials:

10 mM Ascr#18 in DMSO (from Protocol 1)

Sterile aqueous buffer or culture medium appropriate for the bioassay (e.g., M9 buffer for C.

elegans, sterile water for some plant assays)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM ascr#18 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the appropriate sterile buffer

or medium to achieve the desired final working concentration.

Important: To avoid precipitation, it is recommended to perform dilutions in a stepwise

manner.

Ensure the final concentration of DMSO in the working solution is low enough to not affect

the biological system (typically <0.5%)[7]. A vehicle control with the same final DMSO

concentration should always be included in the experiment.

Mixing: Gently vortex the working solution to ensure homogeneity.

Application: Use the freshly prepared working solution for the bioassay immediately. It is

recommended to prepare working solutions on the day of the experiment[2].
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Protocol 3: Preparation of Ascr#18 Formulation for In
Vivo (Plant) Bioassays
This protocol is adapted for the preparation of ascr#18 in a formulation suitable for application

to plants, for example, by leaf spraying.

Materials:

10 mM Ascr#18 in DMSO (from Protocol 1)

Sterile water

Tween-20 or a similar surfactant (optional, to improve leaf coverage)

Sterile container for the final solution

Procedure:

Dilution: Based on the desired final concentration, calculate the volume of the 10 mM

ascr#18 stock solution needed.

Preparation of Spray Solution: In a sterile container, add the calculated volume of the

ascr#18 stock solution to the final volume of sterile water. For example, to prepare 100 mL of

a 1 µM ascr#18 solution, add 10 µL of the 10 mM stock to 100 mL of sterile water.

Addition of Surfactant (Optional): To enhance the spreading of the solution on the leaf

surface, a surfactant like Tween-20 can be added to a final concentration of 0.01-0.05%.

Mixing: Mix the solution thoroughly by inversion.

Application: Apply the solution to the plants as required by the experimental design (e.g.,

foliar spray). Prepare this solution fresh before each application.

Quality Control
Maintaining the quality of ascr#18 stock solutions is essential for the integrity of experimental

data.
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Visual Inspection: Before each use, visually inspect the thawed stock solution for any signs of

precipitation. If crystals are observed, warm the solution to 37°C and sonicate until they

redissolve[1].

Vehicle Controls: Always include a vehicle control in your experiments. This control should

contain the same concentration of the solvent (e.g., DMSO) as the ascr#18-treated samples to

account for any effects of the solvent itself.

Bioactivity Confirmation: Periodically, the bioactivity of a stored stock solution can be confirmed

using a simple, rapid bioassay with a known, quantifiable response. This helps to ensure that

the compound has not degraded over time.

Signaling Pathways and Workflows
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Caption: Workflow for the preparation of ascr#18 stock and working solutions.
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Caption: Simplified signaling pathway of ascr#18-induced plant defense.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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